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Compound of Interest

Compound Name: Lyosol

Cat. No.: B611843

A Comparative Analysis of Commercially Available Lysol® Formulations

This guide provides a detailed comparison of various Lysol® disinfectant formulations available
on the market. The information is intended for researchers, scientists, and drug development
professionals to facilitate an objective evaluation of the performance and characteristics of
these products. The guide summarizes quantitative data, details experimental methodologies,
and presents visual workflows and logical relationships.

Data Presentation

The following tables summarize the key characteristics of different Lysol® formulations based
on their active ingredients.

Table 1: Overview of Common Lysol® Formulations
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Product Name

Active Ingredient(s)

Primary
Mechanism of
Action

Key Features

Lysol® Disinfectant
Spray

Quaternary
Ammonium
Compounds (e.qg.,
Alkyl (50% C14, 40%
C12, 10% C16)
Dimethyl Benzyl
Ammonium
Saccharinate),
Ethanol

Disruption of microbial
cell membranes,

protein denaturation.

Broad-spectrum
antimicrobial activity;
aerosol spray for wide

coverage.

Lysol® Disinfecting
Wipes

Quaternary
Ammonium
Compounds (e.qg.,
Benzalkonium
Chloride)

Disruption of microbial

cell membranes.

Pre-moistened wipes
for convenient surface

disinfection.

Lysol® Power & Free

Multi-Purpose Cleaner

Hydrogen Peroxide

Oxidation of cellular

components.

Bleach-free
formulation; breaks
down into water and

oxygen.

Liquid formulation for

Quaternary ) ) ] ) )
Lysol® All-Purpose ] Disruption of microbial  cleaning and
Ammonium . )
Cleaner cell membranes. disinfecting large
Compounds
surfaces.
Quaternary
Ammonium

Lysol® Laundry
Sanitizer

Compounds (e.qg.,
Didecyldimethylammo
nium chloride,
Dimethyl benzyl

ammonium chloride)

Disruption of microbial

cell membranes.

Additive for laundry to
kill bacteria on fabrics.

Table 2: Antimicrobial Efficacy and Contact Times
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Formulation Type

Target
Microorganism

Contact Time for .
o . Efficacy
Disinfection

Quaternary
Ammonium-Based
(e.g., Lysol®
Disinfectant Spray)

Staphylococcus
aureus, Salmonella
enterica,
Pseudomonas

aeruginosa

Kills 99.9% of viruses

3 minutes{1](2] and bacteria.[3]

SARS-CoV-2 (COVID-
19 Virus)

2 minutes[2][4][5]

EPA-approved to Kill
SARS-CoV-2 on hard,

non-porous surfaces.

[2]141[5]

Influenza A Virus

Varies by product

Kills common cold and

flu viruses.[6]

Hydrogen Peroxide-
Based (e.g., Lysol®

Power & Free)

General Bacteria &

Viruses

Effective against a
range of pathogens.
Studies suggest
hydrogen peroxide
Varies by product can be more effective
against certain
biofilms than
quaternary ammonium

compounds.[7]

Quaternary
Ammonium-Based
Wipes (e.g., Lysol®
Disinfecting Wipes)

Bacteria and Viruses

Kills 99.9% of viruses

and bacteria.

4 minutes

Quaternary
Ammonium-Based
(e.g., Lysol® Laundry

Sanitizer)

Staphylococcus
aureus, Klebsiella

pneumoniae

Kills 99.9% of bacteria
detergents may leave
behind.[9]

15 minutes (pre-soak)

[8]

SARS-CoV-2, Human
Coronavirus 229E,
Influenza A & B

5-15 minutes[7]

Effective against
various enveloped

viruses in suspension
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and on hard surfaces.

[7]

Table 3: Surface Compatibility

Formulation Type

Compatible Surfaces

Incompatible Surfaces

Quaternary Ammonium-Based
(e.g., Lysol® Disinfectant
Spray, All-Purpose Cleaner)

Hard, non-porous surfaces
such as stainless steel, glazed

ceramic tile, and laminate.[8]

Brass, copper, aluminum,
painted wood surfaces, acrylic
plastics.[8][10][11]

Hydrogen Peroxide-Based
(e.g., Lysol® Power & Free)

Generally safe for most hard,
non-porous surfaces. Breaks
down into water and oxygen,
leaving no harsh chemical
residue.[12]

Check product label for

specific material warnings.

Quaternary Ammonium-Based
Wipes (e.g., Lysol®
Disinfecting Wipes)

Sealed granite, finished wood,

stainless steel.

Unfinished, oiled, or waxed

wood surfaces.

Quaternary Ammonium-Based
(e.g., Lysol® Laundry

Sanitizer)

Most washable fabrics
including whites, colors, baby
clothes, and delicates.[9][13]

Check garment care label.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are outlined below. These

protocols are based on standardized methods from recognized organizations such as AOAC

International and ASTM International.

AOAC Official Method 961.02: Germicidal Spray

Products Test

This method is utilized to evaluate the efficacy of aerosol and trigger spray disinfectants on

hard, non-porous surfaces.[1][14][15]
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o Test Organisms:Staphylococcus aureus (ATCC 6538), Salmonella enterica (ATCC 10708),
and Pseudomonas aeruginosa (ATCC 15442).

o Carrier Preparation: Sterile glass slides (18 x 36 mm) are inoculated with a 0.01 mL culture
of the test organism and dried to form a film.

» Disinfectant Application: The disinfectant spray is applied to the inoculated carriers from a
specified distance for a set duration to ensure thorough wetting.

» Contact Time: The treated carriers are held for the contact time specified on the product label
(e.g., 3 minutes).

o Neutralization and Incubation: After the contact time, each carrier is transferred to a tube
containing a suitable neutralizer to stop the disinfectant's action. The tubes are then
incubated at an appropriate temperature for 48 hours.

o Evaluation: The absence or presence of microbial growth in the tubes is recorded. For a
"pass" result, the disinfectant must show no growth in 59 out of 60 carriers for each test
organism.[1]

ASTM E1153: Standard Test Method for Efficacy of
Sanitizers Recommended for Inanimate, Non-Food
Contact Surfaces

This quantitative method assesses the antimicrobial efficacy of sanitizers on hard, non-porous

surfaces.[1][14][15][16][17]

o Test Organisms: Typically Staphylococcus aureus (ATCC 6538) and Klebsiella pneumoniae
(ATCC 4352) or Enterobacter aerogenes (ATCC 13048).[16]

o Carrier Inoculation: A standardized suspension of the test organism is inoculated onto sterile
carriers (e.g., glass or stainless steel slides) and allowed to dry.

e Sanitizer Application: The sanitizer is applied to the inoculated carriers according to the
product's use directions.
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e Contact Time: The sanitizer is allowed to remain in contact with the carrier for the time
specified by the manufacturer (e.g., 5 or 10 minutes).[17]

» Neutralization and Enumeration: The carriers are transferred to a neutralizing broth, and the
surviving microorganisms are enumerated using standard plating techniques.

» Evaluation: The percentage reduction of the microbial population on the treated carriers is
calculated compared to control carriers that were not treated with the sanitizer.

AOAC Use-Dilution Test (Methods 955.14, 955.15, 964.02)

This test is used to evaluate the efficacy of liquid disinfectants that are diluted for use.[3][18]
[19][20]

o Test Organisms:Salmonella enterica (AOAC 955.14), Staphylococcus aureus (AOAC
955.15), and Pseudomonas aeruginosa (AOAC 964.02).[19][20]

o Carrier Preparation: Stainless steel cylinders ("penicylinders™) are inoculated with the test
organism and dried.[3][18]

» Disinfectant Exposure: The inoculated carriers are immersed in the use-dilution of the
disinfectant for the specified contact time.

o Neutralization and Incubation: After exposure, the carriers are transferred to a neutralizing
growth medium and incubated.

o Evaluation: The number of tubes showing microbial growth is recorded. The number of
negative tubes (no growth) out of the total tested determines if the product passes.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant
to the comparison of Lysol formulations.
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Caption: Workflow for testing disinfectant efficacy.
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Caption: Decision tree for selecting a Lysol® formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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